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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 18835, commonly known as Direct Yellow 4, is a stilbene-azo dye recognized for its utility

in a variety of industrial and research applications. As a direct dye, it possesses a high affinity

for cellulosic fibers, making it a staple in the textile and paper industries. Beyond its dyeing

capabilities, its distinct colorimetric properties at varying pH levels have led to its use as a pH

indicator in analytical chemistry. This technical guide provides a comprehensive overview of the

molecular characteristics, quantitative data, and detailed experimental protocols relevant to the

application of C.I. 18835 in a research setting.

Molecular and Chemical Properties
Direct Yellow 4 is an organic sodium salt belonging to the class of azo compounds. Its chemical

structure features a central stilbene backbone with two azo-linked phenol groups, each

substituted with a sulfonic acid group. This structure is responsible for its characteristic color

and its solubility in water.
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Property Value Reference

Molecular Formula C26H18N4Na2O8S2 [1]

Molecular Weight 624.55 g/mol [1]

Appearance
Orange to reddish-brown

powder

Solubility

Soluble in water (golden brown

solution), moderately soluble in

ethanol, slightly soluble in

acetone

[1]

pH Indicator Range
6.4 - 8.0 (Yellow to Orange-

Red)

Quantitative Data
The following table summarizes key quantitative parameters associated with C.I. 18835.

Parameter Value Notes

Wavelength of Maximum

Absorbance (λmax)
~400-430 nm

In aqueous solution. The exact

λmax can vary with solvent

and pH.

Light Fastness (AATCC) 3
Scale of 1-8, where 8 is the

highest fastness.

Washing Fastness (AATCC) 1
Scale of 1-5, where 5 is the

highest fastness.

Acid Resistance (AATCC) 3
Scale of 1-5, where 5 is the

highest resistance.

Alkali Resistance (AATCC) 1
Scale of 1-5, where 5 is the

highest resistance.
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The following are detailed methodologies for key experiments involving C.I. 18835. These

protocols are based on general procedures for direct dyes and should be optimized for specific

experimental conditions.

Protocol 1: Synthesis of C.I. 18835 (Direct Yellow 4)
This protocol describes the laboratory-scale synthesis of C.I. 18835 via diazotization of 4,4′-

diamino-2,2′-stilbenedisulfonic acid and subsequent azo coupling with phenol.

Materials:

4,4′-diamino-2,2′-stilbenedisulfonic acid

Sodium nitrite (NaNO2)

Hydrochloric acid (HCl), concentrated

Phenol (C6H5OH)

Sodium hydroxide (NaOH)

Ice

Distilled water

Stir plate and stir bar

Beakers and graduated cylinders

Buchner funnel and filter paper

Procedure:

Diazotization: a. In a beaker, dissolve a specific molar equivalent of 4,4′-diamino-2,2′-

stilbenedisulfonic acid in distilled water and hydrochloric acid. b. Cool the solution to 0-5 °C

in an ice bath with constant stirring. c. Slowly add a stoichiometric amount of a pre-cooled

aqueous solution of sodium nitrite. Maintain the temperature below 5 °C. d. Continue stirring

for 30 minutes to ensure complete formation of the tetraazonium salt.
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Azo Coupling: a. In a separate beaker, dissolve two molar equivalents of phenol in an

aqueous solution of sodium hydroxide. b. Cool the phenoxide solution to 0-5 °C in an ice

bath. c. Slowly add the cold tetraazonium salt solution to the cold phenoxide solution with

vigorous stirring. d. Maintain the temperature below 10 °C and continue stirring for 1-2 hours.

The dye will precipitate out of the solution.

Isolation and Purification: a. Isolate the precipitated C.I. 18835 by vacuum filtration using a

Buchner funnel. b. Wash the filter cake with a cold, dilute sodium chloride solution to remove

impurities. c. Dry the purified dye in a vacuum oven at 60-70 °C.

Protocol 2: Preparation of a pH Indicator Solution
This protocol details the preparation of a C.I. 18835 solution for use as a pH indicator in acid-

base titrations.

Materials:

C.I. 18835 (Direct Yellow 4) powder

Ethanol, 95%

Distilled water

Volumetric flask (100 mL)

Analytical balance

Procedure:

Weigh out 0.1 g of C.I. 18835 powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of 95% ethanol to the flask and swirl to dissolve the dye.

Once the dye is completely dissolved, dilute the solution to the 100 mL mark with distilled

water.
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Stopper the flask and invert it several times to ensure a homogenous solution.

Store the indicator solution in a labeled, sealed container away from direct light.

For a typical titration, use 2-3 drops of the indicator solution per 100 mL of the analyte

solution.

Protocol 3: Quantitative Analysis by UV-Vis
Spectrophotometry
This protocol provides a general method for determining the concentration of C.I. 18835 in an

aqueous solution using UV-Visible spectrophotometry.

Materials:

C.I. 18835 (Direct Yellow 4)

Distilled water

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Stock Solution: a. Accurately weigh a known mass of C.I. 18835 and

dissolve it in a known volume of distilled water in a volumetric flask to prepare a stock

solution of a specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions: a. Perform serial dilutions of the stock solution to prepare

a series of standard solutions with decreasing concentrations (e.g., 50, 25, 12.5, 6.25, and

3.125 mg/L).
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Measurement of Absorbance: a. Set the UV-Vis spectrophotometer to scan a wavelength

range that includes the expected λmax of C.I. 18835 (approximately 400-430 nm). b. Use

distilled water as a blank to zero the instrument. c. Measure the absorbance of each

standard solution at the λmax. d. Measure the absorbance of the unknown sample solution

at the λmax.

Data Analysis: a. Plot a calibration curve of absorbance versus concentration for the

standard solutions. b. Perform a linear regression on the data points to obtain the equation of

the line (y = mx + c), where y is absorbance and x is concentration. The R-squared value

should be close to 1 for a good linear fit. c. Use the equation of the line to calculate the

concentration of C.I. 18835 in the unknown sample based on its measured absorbance.

Signaling Pathways
There is no scientific evidence to suggest that C.I. 18835, a synthetic dye, is involved in

biological signaling pathways. Its primary applications are in materials science and analytical

chemistry, and it is not intended for in vivo use or as a pharmacological agent.
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Caption: Synthesis of C.I. 18835 (Direct Yellow 4).

General Workflow for Dyeing Cotton with Direct Yellow 4
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Caption: Workflow for dyeing cotton with Direct Yellow 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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